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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for Solvent Yellow
83 (CAS No. 12239-75-7), a metal complex solvent dye. The information presented herein is
intended to support safe laboratory practices and risk assessment in research and
development settings. It is important to note that a complete, verified Safety Data Sheet (SDS)
for Solvent Yellow 83 is not readily available in the public domain. Therefore, this guide has
been compiled from available data, supplemented with general safety protocols for handling
similar chemical substances.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use. The table below summarizes the known characteristics of Solvent
Yellow 83.
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Property

Value

CAS Number

12239-75-7

Chemical Class

Metal Complex

Physical Appearance

Yellow Powder

Hue

Yellow

Solubility

Butyl Cellosolve: 350 g/L

Acetone: 250 g/L

Methyl Ethyl Ketone: 450 g/L

Diacetone Alcohol: 500 g/L

pH of 1% solution 6.0-8.0
Moisture Content <5%
Light Fastness 6-7
Alkali Fastness 4-5
Acid Fastness 4-5

Toxicological Data

Comprehensive toxicological data for Solvent Yellow 83 is not readily available. The following

table is a placeholder for critical toxicological metrics. In the absence of specific data, it is

prudent to handle this chemical with a high degree of caution, assuming it may be harmful if

inhaled, ingested, or in contact with skin.
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Metric Value

Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity (LC50) Data not available
Skin Corrosion/Irritation Data not available
Serious Eye Damage/Irritation Data not available
Respiratory or Skin Sensitization Data not available
Germ Cell Mutagenicity Data not available
Carcinogenicity Data not available
Reproductive Toxicity Data not available

Handling and Storage

Proper handling and storage procedures are critical to minimizing exposure and ensuring
laboratory safety.

Handling:

e Use in a well-ventilated area, preferably in a chemical fume hood.
e Avoid generating and inhaling dust.

e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1][2]

» Wash hands thoroughly after handling.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
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o Keep away from incompatible materials.

e Containers should be clearly labeled.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.[3]

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[4]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. If irritation persists, seek medical

attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[3]

[4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek medical attention

immediately.[4]

Fire Fighting Measures

In the event of a fire involving Solvent Yellow 83, the following measures should be taken.

Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4][5]

Specific Hazards:
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e As with many organic compounds, hazardous combustion products may be formed, such as
carbon monoxide and carbon dioxide.

Protective Equipment:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[5]
Accidental Release Measures

A clear and practiced protocol for handling spills is essential for laboratory safety.
Personal Precautions:

o Evacuate the area and ensure adequate ventilation.

» Avoid breathing dust and contact with the spilled material.

o Wear appropriate personal protective equipment.[5]

Environmental Precautions:

o Prevent the spill from entering drains or waterways.

Methods for Cleaning Up:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.

o For large spills, it may be necessary to use a dust suppressant.

e Clean the spill area thoroughly with soap and water.

Experimental Protocols

Detailed experimental protocols involving Solvent Yellow 83 were not found in the public
domain. Researchers should develop their own specific protocols based on the nature of their
experiments, incorporating the safety information provided in this guide. This should include a
thorough risk assessment for each step of the procedure.
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Visualizations

Logical Workflow for a Chemical Spill Response

The following diagram illustrates a logical workflow for responding to a chemical spill in a
laboratory setting.
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Caption: Workflow for handling a chemical spill.
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Disclaimer: The information provided in this guide is intended for informational purposes only
and should not be considered a substitute for a formal Safety Data Sheet (SDS). It is the
responsibility of the user to conduct a thorough risk assessment and to implement appropriate
safety procedures based on the specific conditions of their work. Always consult with your
institution's Environmental Health and Safety (EH&S) department for guidance on handling
hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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